Cas no 136560-78-6 (N-oleoyl phenylalanine)

• Product Name: N-oleoyl phenylalanine
• CAS No: 136560-78-6
• MF: C₂₇H₄₃NO₃
• MW: 429.635228395462
• CID: 4762801
• PubChem ID: 52922059
• Update Time: 2025-10-30

N-oleoyl phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-oleoyl phenylalanine
• oleoyl-L-Phe-OH
• N-(9Z-octadecenoyl)-phenylalanine
• N-[(9Z)-1-oxo-9-octadecen-1-yl]-L-phenylalanine
• Q63395331
• (2S)-2-[(9Z)-octadec-9-enoylamino]-3-phenylpropanoic acid
• (2S)-2-[(9Z)-octadec-9-enoylamino]-3-phenylpropionic acid
• (2S)-2-[[(Z)-octadec-9-enoyl]amino]-3-phenylpropanoic acid
• (2S)-2-[(9Z)-octadec-9-enoylamino]-3-phenylpropanoate
• (2S)-2-[(9Z)-octadec-9-enoylamino]-3-phenylpropionate
• N-Oleoyl-Phenylalanine
• N-oleoyl-L-phenylalanine
• LMFA08020092
• HY-138207
• N-[(9Z)-octadec-9-enoyl]-L-phenylalanine
• CHEMBL4228763
• BDBM50537028
• 136560-78-6
• CS-0145947
• SCHEMBL15285227
• CHEBI:134021
• DTXSID201347279
• DA-76245

• Inchi： 1S/C27H43NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-26(29)28-25(27(30)31)23-24-20-17-16-18-21-24/h9-10,16-18,20-21,25H,2-8,11-15,19,22-23H2,1H3,(H,28,29)(H,30,31)/b10-9-/t25-/m0/s1
• InChI Key： UWKNPULCJWBBDD-JRUKXMRZSA-N
• SMILES： O=C(CCCCCCC/C=C\CCCCCCCC)N[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 429.32429423g/mol
• Monoisotopic Mass: 429.32429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-oleoyl phenylalanine

Comprehensive Overview of N-Oleoyl Phenylalanine (CAS No. 136560-78-6): Properties, Applications, and Innovations

N-Oleoyl phenylalanine (CAS No. 136560-78-6) is a bioactive lipid derivative that has garnered significant attention in the cosmetic, pharmaceutical, and dermatological industries. This compound, formed by the conjugation of oleic acid and phenylalanine, exhibits unique properties that make it a versatile ingredient in skincare formulations. Its molecular structure combines the moisturizing benefits of oleic acid with the skin-conditioning effects of phenylalanine, resulting in a synergistic compound that addresses multiple dermatological concerns.

One of the most notable applications of N-oleoyl phenylalanine is its role as a melanin synthesis inhibitor. Recent studies highlight its ability to modulate tyrosinase activity, making it a sought-after ingredient in brightening serums and anti-pigmentation treatments. Consumers increasingly search for "natural alternatives to hydroquinone" or "non-irritating brightening agents," positioning this compound as a scientifically backed solution. Its mechanism of action involves competitive inhibition of L-DOPA oxidation, which reduces melanin production without causing cytotoxicity—a critical advantage over traditional depigmenting agents.

From a formulation perspective, N-oleoyl phenylalanine demonstrates excellent lipid solubility and skin permeability, enabling efficient delivery through the stratum corneum. This property aligns with the growing demand for "transdermal delivery systems" and "bioactive encapsulation technologies" in cosmetic science. Its compatibility with nanocarriers like liposomes and ethosomes further enhances its commercial viability, addressing the trending search query "how to boost active ingredient absorption."

The anti-aging potential of CAS 136560-78-6 is another area of intense research. As consumers prioritize "multi-functional anti-aging ingredients," this compound delivers by simultaneously improving skin barrier function (via oleic acid's ceramide-modulating effects) and reducing oxidative stress (through phenylalanine's radical-scavenging properties). Clinical studies note visible improvements in skin elasticity and wrinkle depth after 12-week applications, making it relevant for searches like "evidence-based anti-aging actives."

In the context of sustainability—a dominant industry theme—N-oleoyl phenylalanine scores favorably due to its derivation from naturally occurring precursors. With rising searches for "green chemistry in cosmetics" and "biodegradable actives," its production through enzymatic synthesis (avoiding harsh solvents) meets eco-conscious formulation standards. This positions the ingredient favorably against synthetic alternatives in life cycle assessments.

Emerging applications extend to hair care formulations, where its scalp-conditioning and follicle-strengthening effects respond to searches for "hair thinning solutions." The compound's ability to maintain keratinocyte homeostasis suggests potential in addressing age-related hair changes—a niche yet rapidly growing consumer concern. Preliminary studies indicate reduced hair breakage when incorporated into leave-on treatments at 0.5-2% concentrations.

Quality considerations for 136560-78-6 include monitoring peroxide values (due to oleic acid's unsaturated nature) and ensuring optical purity of the L-phenylalanine moiety. Analytical techniques like HPLC-ELSD and chiral chromatography are critical for verifying specifications—information highly relevant to professionals searching "how to test N-acyl amino acid purity." The compound typically appears as a pale yellow viscous liquid with characteristic fatty acid odor, requiring storage under nitrogen atmosphere to prevent oxidation.

Market projections suggest increased adoption of N-oleoyl phenylalanine in cosmeceuticals, particularly in Asia-Pacific regions where "whitening cosmetics market trends" show exponential growth. Its regulatory status as a non-restricted ingredient in major markets (EU, US, China) facilitates global formulation development. However, manufacturers should note regional variations in permitted claims—especially regarding "skin lightening" versus "brightening" terminology—to align with search engine optimization strategies for different geographies.

Future research directions likely focus on synergistic combinations, such as pairing with niacinamide or tranexamic acid for enhanced efficacy. Such combinations answer frequent queries about "best ingredient pairings for hyperpigmentation." Additionally, advances in biotechnological production methods may further improve sustainability profiles, addressing the "clean beauty manufacturing" trend that dominates current industry discourse.